Cas no 338408-81-4 (4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole)

4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole structure
338408-81-4 structure
Product Name:4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole
CAS No:338408-81-4
MF:C15H11FN2S2
MW:302.389643907547
CID:5699294
PubChem ID:3514708
Update Time:2023-10-14

4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 338408-81-4
    • 4-(4-fluorophenyl)-5-(3-methylphenyl)sulfanylthiadiazole
    • 4-(4-fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole
    • 3H-378S
    • AKOS005087832
    • 4-(4-Fluorophenyl)-5-[(3-methylphenyl)sulfanyl]-1,2,3-thiadiazole
    • Inchi: 1S/C15H11FN2S2/c1-10-3-2-4-13(9-10)19-15-14(17-18-20-15)11-5-7-12(16)8-6-11/h2-9H,1H3
    • InChI Key: UGXYUYMAHQLXLP-UHFFFAOYSA-N
    • SMILES: S(C1=C(C2C=CC(=CC=2)F)N=NS1)C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 302.03476887g/mol
  • Monoisotopic Mass: 302.03476887g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 79.3Ų
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